4-(dimethylphosphoryl)oxolan-2-one
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(dimethylphosphoryl)oxolan-2-one can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2,3-epoxybutane", "dimethylphosphoryl chloride", "sodium hydride", "acetic anhydride", "sodium acetate", "ethanol" ], "Reaction": [ "The first step involves the reaction of 2,3-epoxybutane with dimethylphosphoryl chloride in the presence of sodium hydride to form 4-(dimethylphosphoryl)oxolane.", "The resulting product is then treated with acetic anhydride and sodium acetate in ethanol to form 4-(dimethylphosphoryl)oxolan-2-one." ] } | |
CAS RN |
2408968-80-7 |
Product Name |
4-(dimethylphosphoryl)oxolan-2-one |
Molecular Formula |
C6H11O3P |
Molecular Weight |
162.1 |
Purity |
95 |
Origin of Product |
United States |
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